Cas no 1337475-58-7 (3-(2,5-dichlorophenyl)methylpiperidine)

• Product Name: 3-(2,5-dichlorophenyl)methylpiperidine
• CAS No: 1337475-58-7
• MF: C₁₂H₁₅Cl₂N
• MW: 244.160201311111
• CID: 6136250
• PubChem ID: 62791779
• Update Time: 2025-05-20

3-(2,5-dichlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dichlorophenyl)methylpiperidine
• Piperidine, 3-[(2,5-dichlorophenyl)methyl]-
• 3-(2,5-Dichlorobenzyl)piperidine
• 3-[(2,5-dichlorophenyl)methyl]piperidine
• CS-0299907
• AKOS012086367
• EN300-1963709
• 1337475-58-7

• Inchi： 1S/C12H15Cl2N/c13-11-3-4-12(14)10(7-11)6-9-2-1-5-15-8-9/h3-4,7,9,15H,1-2,5-6,8H2
• InChI Key： IEXTVCTYWNYLAD-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC(Cl)=CC=C2Cl)C1

Computed Properties

• Exact Mass: 243.0581549g/mol
• Monoisotopic Mass: 243.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 329.1±22.0 °C(Predicted)
• pka: 10.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(2,5-dichlorophenyl)methylpiperidine

Introduction to 3-(2,5-dichlorophenyl)methylpiperidine (CAS No. 1337475-58-7)

3-(2,5-dichlorophenyl)methylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1337475-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of two chlorine atoms at the 2 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for the development of bioactive molecules.

The structural motif of 3-(2,5-dichlorophenyl)methylpiperidine has been extensively explored in the design of novel therapeutic agents. Its molecular framework allows for interactions with various biological targets, including enzymes and receptors, which are critical for modulating physiological processes. In recent years, there has been a growing interest in leveraging this compound as a building block for drug discovery programs, particularly in the quest to identify compounds with enhanced pharmacological profiles.

One of the most compelling aspects of 3-(2,5-dichlorophenyl)methylpiperidine is its potential as a precursor in synthesizing molecules with therapeutic relevance. Researchers have utilized this compound to develop candidates targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The dichlorophenyl moiety enhances lipophilicity and metabolic stability, while the piperidine ring contributes to favorable pharmacokinetic properties. These attributes make it an attractive candidate for further optimization.

Recent studies have highlighted the role of 3-(2,5-dichlorophenyl)methylpiperidine in the development of small-molecule inhibitors. For instance, derivatives of this compound have been investigated for their ability to modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia. The dichloro substitution pattern on the phenyl ring has been shown to improve binding affinity and selectivity, thereby reducing off-target effects.

In addition to its applications in central nervous system (CNS) drug discovery, 3-(2,5-dichlorophenyl)methylpiperidine has also been explored in oncology research. Preclinical studies suggest that certain analogs derived from this scaffold exhibit inhibitory activity against kinases and other enzymes involved in cancer cell proliferation. The combination of structural features from both the piperidine and dichlorophenyl groups provides a robust platform for designing molecules that can disrupt critical signaling pathways in tumor cells.

The synthesis of 3-(2,5-dichlorophenyl)methylpiperidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated phenyl precursors followed by piperidine ring formation. Advances in catalytic methods have enabled more efficient and sustainable production processes, aligning with global efforts toward green chemistry principles.

From a computational chemistry perspective, 3-(2,5-dichlorophenyl)methylpiperidine serves as an excellent model system for understanding structure-activity relationships (SAR). Molecular modeling studies have provided insights into how subtle modifications around the core scaffold can influence binding affinity and pharmacological effects. These insights are invaluable for guiding medicinal chemists in designing next-generation compounds with improved therapeutic efficacy.

The regulatory landscape for compounds like 3-(2,5-dichlorophenyl)methylpiperidine is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Ensuring compliance with Good Manufacturing Practices (GMP) is essential for companies involved in its production and commercialization. As research progresses, regulatory bodies will continue to evaluate new derivatives based on this scaffold to assess their safety and efficacy profiles.

Future directions in the study of 3-(2,5-dichlorophenyl)methylpiperidine may include exploring its potential in other therapeutic areas or investigating novel synthetic strategies to enhance accessibility. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,3-(2,5-dichlorophenyl)methylpiperidine (CAS No. 1337475-58-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing innovative therapeutics targeting various diseases. As our understanding of its biological activity continues to evolve,this compound will undoubtedly play a significant role in advancing drug discovery efforts across multiple therapeutic modalities.